Cas no 2138038-37-4 (3-bromo-4-2-(oxolan-3-yloxy)ethoxyoxolane)

• Product Name: 3-bromo-4-2-(oxolan-3-yloxy)ethoxyoxolane
• CAS No: 2138038-37-4
• MF: C₁₀H₁₇BrO₄
• MW: 281.143583059311
• CID: 6266371
• PubChem ID: 165607267
• Update Time: 2025-06-23

3-bromo-4-2-(oxolan-3-yloxy)ethoxyoxolane Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-2-(oxolan-3-yloxy)ethoxyoxolane
• 3-bromo-4-[2-(oxolan-3-yloxy)ethoxy]oxolane
• EN300-1137278
• 2138038-37-4

• Inchi： 1S/C10H17BrO4/c11-9-6-13-7-10(9)15-4-3-14-8-1-2-12-5-8/h8-10H,1-7H2
• InChI Key： JLVFUYRPKSTKEV-UHFFFAOYSA-N
• SMILES： BrC1COCC1OCCOC1COCC1

Computed Properties

• Exact Mass: 280.03102g/mol
• Monoisotopic Mass: 280.03102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 36.9Ų

Additional information on 3-bromo-4-2-(oxolan-3-yloxy)ethoxyoxolane

Professional Introduction to Compound with CAS No. 2138038-37-4 and Product Name: 3-bromo-4-2-(oxolan-3-yloxy)ethoxyoxolane

The compound with the CAS number 2138038-37-4 and the product name 3-bromo-4-2-(oxolan-3-yloxy)ethoxyoxolane represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular architecture of 3-bromo-4-2-(oxolan-3-yloxy)ethoxyoxolane incorporates several key functional groups that make it a versatile intermediate in synthetic chemistry, particularly in the design of novel therapeutic agents.

One of the most notable aspects of this compound is its brominated oxolane core, which serves as a critical scaffold for further chemical modifications. The presence of a bromine atom at the 3-position enhances its reactivity, making it an attractive candidate for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex organic molecules, including biologically active compounds. The oxolane ring itself provides stability while allowing for selective functionalization, which is crucial for developing drugs with specific mechanisms of action.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various biological pathways. The 3-bromo-4-2-(oxolan-3-yloxy)ethoxyoxolane structure has shown promise in this context, particularly as a precursor for kinase inhibitors. Kinases are enzymes that play a pivotal role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The brominated oxolane moiety in 3-bromo-4-2-(oxolan-3-yloxy)ethoxyoxolane allows for precise tuning of binding interactions with kinase active sites, making it a valuable building block for such inhibitors.

Moreover, the compound's ethoxy group at the 4-position contributes to its solubility and bioavailability, which are essential factors in drug development. Poor solubility can limit the effectiveness of a drug, as it may not be adequately absorbed or distributed within the body. The ethoxy group also provides a site for further derivatization, enabling the creation of libraries of compounds with diverse pharmacological properties. This flexibility is particularly important in high-throughput screening (HTS) campaigns, where large numbers of compounds are tested for biological activity.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. Heterocycles are cyclic organic structures that contain at least one atom of nitrogen, oxygen, or sulfur. They are ubiquitous in natural products and pharmaceuticals due to their ability to mimic biological moieties and interact with biological targets in specific ways. The oxolane ring in 3-bromo-4-2-(oxolan-3-yloxy)ethoxyoxolane is a type of heterocycle that has been extensively studied for its pharmacological potential. Its stability and ability to engage in hydrogen bonding make it an ideal scaffold for drug discovery efforts.

The synthesis of 3-bromo-4-2-(oxolan-3-yloxy)ethoxyoxolane involves multiple steps that require careful optimization to ensure high yield and purity. One common approach involves the reaction of a brominated oxirane with an epoxide derivative to introduce the ethoxy group at the 4-position. Subsequent functionalization at the 3-position can then be achieved using various electrophilic substitution reactions. The use of palladium catalysts in cross-coupling reactions has been particularly effective in constructing complex molecular frameworks from simpler precursors.

The role of computational chemistry in designing and optimizing such compounds cannot be overstated. Molecular modeling techniques allow researchers to predict how different structural modifications will affect the biological activity of a molecule. By simulating interactions between 3-bromo-4-2-(oxolan-3-yloxy)ethoxyoxolane and target proteins, researchers can identify potential lead compounds before they are synthesized in the lab. This approach not only saves time but also reduces costs associated with experimental trials.

In conclusion, 3-bromo-4-2-(oxolan-3-yloxy)ethoxyoxolane (CAS No. 2138038-37-4) represents a promising candidate for further development in pharmaceutical research. Its unique structural features make it a versatile intermediate for constructing biologically active molecules, particularly kinase inhibitors. The compound's stability, reactivity, and solubility characteristics position it as a valuable tool for drug discovery efforts aimed at addressing various diseases.